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Compound of Interest

Compound Name: N-Nitrososarcosine

Cat. No.: B015531

Essential Safety and Handling Guide for N-
Nitrososarcosine

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling N-
Nitrososarcosine (NSAR), a compound reasonably anticipated to be a human carcinogen.[1]
Adherence to these protocols is critical for ensuring personnel safety and maintaining a
compliant laboratory environment.

N-Nitrososarcosine is a pale yellow, crystalline solid that may decompose when exposed to
light.[1] It is used in laboratory research to induce tumors in experimental animals.[1] This
substance is classified as possibly carcinogenic to humans (Group 2B) by the International
Agency for Research on Cancer (IARC) and is toxic if swallowed, causes skin irritation, and
poses a risk of serious eye damage.[1][2]

Hazard Summary & Personal Protective Equipment
(PPE)

All handling of N-Nitrososarcosine, whether in solid or solution form, must be conducted in a
certified chemical fume hood to minimize inhalation exposure.[1][3] A comprehensive PPE
strategy is mandatory to prevent exposure through inhalation, ingestion, or skin and eye
contact.[3]
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Required Personal

Specifications &

Hazard Classification Protective .
. Rationale
Equipment (PPE)
IARC Group 2B:
Possibly carcinogenic Given the

Carcinogenicity

to humans.[1] NTP:
Reasonably
anticipated to be a

human carcinogen.[1]

Full PPE Ensemble

carcinogenic risk, a
complete barrier is

essential.

Acute Oral Toxicity

Toxic if swallowed.[2]

No eating, drinking, or
smoking in the

handling area.[2]

Prevents accidental
ingestion of the

substance.

Skin

Irritation/Corrosion

Causes skin irritation.

[2]

Nitrile Gloves
(Double-Gloving
Recommended)[3][4]

Double-gloving
minimizes exposure
risk from a tear or
puncture in the outer
glove. Change gloves
immediately if

contaminated.[3]

Chemical-Resistant

Laboratory Coat[3]

A buttoned lab coat
protects skin and
personal clothing from

contamination.[3]

Eye Damage/Irritation

Causes serious eye
damage.[2]

Chemical Splash-
Proof Safety Goggles
& Face Shield[3]

Goggles are
mandatory. A face
shield provides an
additional layer of
protection against
splashes and

aerosols.[3][5]

Inhalation Potential for N95 Respirator or Recommended when
aerosol/dust Higher[3] handling the
inhalation. powdered form of the

compound to prevent
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inhalation of fine

particles.[3]

Operational Plan: Step-by-Step Handling
Procedures

This section outlines the procedural workflow for the safe handling of N-Nitrososarcosine from
receipt to disposal.

1. Preparation and Engineering Controls:

» Ventilation: All manipulations, including weighing and solution preparation, must occur within
a certified chemical fume hood.[1][3]

» Designated Area: Designate a specific area for N-Nitrososarcosine work, clearly labeled
with appropriate hazard warnings.

o Equipment: Use dedicated spatulas, glassware, and other equipment to prevent cross-
contamination.[3]

2. Handling the Solid Compound:

* Weighing: When weighing the powder, use an analytical balance inside the fume hood or a
containment enclosure to control the dispersal of fine particles.[3]

« Static Control: Prevent the build-up of electrostatic charge.[6]
3. Solution Preparation:
e Procedure: Slowly add the solvent to the solid compound to prevent splashing.[3]

e Labeling: Ensure all containers are clearly labeled with the compound name, concentration,
date, and hazard symbols.[3]

4. Storage:
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e Location: Store in a cool, dry, and well-ventilated area, as close as practical to the laboratory
where it will be used.[1][6]

» Conditions: Keep the container tightly sealed and protected from light.[1][6] Storage in an
explosion-proof refrigerator or freezer is recommended.[1]

e Inventory: Maintain a detailed inventory showing the quantity of the carcinogen and the date
it was acquired.[1]
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Diagram 1: N-Nitrososarcosine Handling Workflow
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Diagram 2: Emergency Response for N-Nitrososarcosine
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b015531#personal-protective-equipment-for-handling-
n-nitrososarcosine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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